molecular formula C13H20O5 B8419466 (3,4-Bis{[2-(methyloxy)ethyl]oxy}phenyl)methanol

(3,4-Bis{[2-(methyloxy)ethyl]oxy}phenyl)methanol

Cat. No.: B8419466
M. Wt: 256.29 g/mol
InChI Key: ORCWDOIYOUTISN-UHFFFAOYSA-N
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Description

(3,4-Bis{[2-(methyloxy)ethyl]oxy}phenyl)methanol is a useful research compound. Its molecular formula is C13H20O5 and its molecular weight is 256.29 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H20O5

Molecular Weight

256.29 g/mol

IUPAC Name

[3,4-bis(2-methoxyethoxy)phenyl]methanol

InChI

InChI=1S/C13H20O5/c1-15-5-7-17-12-4-3-11(10-14)9-13(12)18-8-6-16-2/h3-4,9,14H,5-8,10H2,1-2H3

InChI Key

ORCWDOIYOUTISN-UHFFFAOYSA-N

Canonical SMILES

COCCOC1=C(C=C(C=C1)CO)OCCOC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of methyl 3,4-bis{[2-(methyloxy)ethyl]oxy}benzoate, (1.1 g, 3.9 mmol) at 0° C. was added a solution of lithium aluminum hydride in tetrahydrofuran (1.0M, 5.0 mL, 5.0 mmol) and the resulting mixture was stirred for one hour. It was then quenched with ethyl acetate (2 mL) and 5% sodium hydroxide solution (2 mL), diluted with ether (100 mL), and filtered. The filtrate was washed water and brine (100 mL each), dried over sodium sulfate, filtered and concentrated to give (3,4-bis{[2-(methyloxy)ethyl]oxy}phenyl)methanol (0.82 g, 3.2 mmol, 82% yield). 1H NMR (400 MHz, CDCl3): 6.93 (s, 1H), 6.87 (s, 2H), 4.59 (s, 2H), 4.16-4.13 (m, 4H), 3.77-3.74 (m, 4H), 3.44 (s, 6H).
Quantity
1.1 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step One

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